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Compound of Interest

Compound Name: 4-Chloro-2-fluoroaniline

Cat. No.: B1294793 Get Quote

An In-depth Technical Guide to 4-Chloro-2-fluoroaniline

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Chloro-2-fluoroaniline, a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[1][2] This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Physicochemical Data
The fundamental molecular attributes of 4-Chloro-2-fluoroaniline are summarized below. This

data is essential for stoichiometric calculations in synthetic protocols and for the

characterization of the compound.

Property Value Reference

Molecular Formula C₆H₅ClFN [1][3][4]

Molecular Weight 145.56 g/mol [1][3][4][5]

CAS Number 57946-56-2 [1][4][5]

Appearance
Light yellow to orange clear

liquid
[1][4]

Density 1.311 g/mL at 25 °C [1][5][6][7]

Refractive Index n20/D 1.56 [1][5][7]
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Synthesis and Applications
While detailed experimental protocols are proprietary and vary by manufacturer, the primary

synthesis of 4-Chloro-2-fluoroaniline often involves the reduction of 4-Chloro-2-

fluoronitrobenzene.[1] This compound serves as a critical building block in organic synthesis.

Its applications are significant in:

Pharmaceutical Development: It is a key intermediate in the creation of complex molecules

for targeted therapies.[1][2]

Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[1]

[2]

Dye Manufacturing: It is also a component in the production of certain dyes and pigments.[1]

[2]

Molecular Identification Workflow
The logical workflow for the identification and characterization of 4-Chloro-2-fluoroaniline is

based on its fundamental chemical properties. The diagram below illustrates the relationship

between the compound's name, its empirical formula, and its calculated molecular weight.

4-Chloro-2-fluoroaniline
Molecular Formula

C₆H₅ClFN
Determines Molecular Weight

145.56 g/mol
Calculates to

Click to download full resolution via product page

Caption: Logical relationship for identifying 4-Chloro-2-fluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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